Cas no 2034324-20-2 (3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
• CAS No: 2034324-20-2
• MF: C₁₇H₁₆F₃N₃O₂
• MW: 351.32305431366
• CID: 6385482
• PubChem ID: 92091037
• Update Time: 2025-11-06

3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034324-20-2
• AKOS026690244
• 3-pyridin-4-yloxy-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide
• 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
• 3-(pyridin-4-yloxy)-N-[3-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide
• F6476-5617

• Inchi： 1S/C17H16F3N3O2/c18-17(19,20)12-2-1-3-13(10-12)22-16(24)23-9-6-15(11-23)25-14-4-7-21-8-5-14/h1-5,7-8,10,15H,6,9,11H2,(H,22,24)
• InChI Key： XWJICRVDTUGLQO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(N1CCC(C1)OC1C=CN=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 351.11946125g/mol
• Monoisotopic Mass: 351.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide

Introduction to 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide (CAS No. 2034324-20-2) and Its Applications in Modern Chemical Biology

The compound 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide, identified by the CAS number 2034324-20-2, represents a significant advancement in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The structural composition of this compound includes a pyridin-4-yloxy moiety linked to a trifluoromethyl phenyl group, both of which contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a trifluoromethyl group in the molecular structure enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further exploration in drug design. This feature has been extensively studied in the development of kinase inhibitors, where fluorine substitution plays a pivotal role in improving selectivity and efficacy.

The pyrrolidine core in this compound is another critical structural element that contributes to its biological relevance. Pyrrolidine derivatives are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The combination of these structural features makes 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide a promising candidate for investigating novel therapeutic targets.

In the realm of drug discovery, the compound has been explored for its potential as an intermediate in synthesizing more complex molecules. The pyridin-4-yloxy group provides a versatile scaffold for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been leveraged in the synthesis of potential treatments for neurological disorders, where precise modulation of molecular interactions is crucial.

Moreover, the trifluoromethyl substituent on the phenyl ring is known to enhance lipophilicity and binding affinity, which are critical factors in drug design. This characteristic has been utilized in the development of small-molecule inhibitors targeting protein-protein interactions. Such interactions are often implicated in various diseases, making this compound a valuable tool for studying disease mechanisms and developing targeted therapies.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have demonstrated that 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide can effectively interact with specific biological targets, suggesting its utility as a lead compound in drug development. These studies have provided insights into the compound's binding mode and interaction dynamics, which are essential for optimizing its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern chemical synthesis. The introduction of fluorinated groups requires precise control over reaction conditions to ensure high yield and purity. This underscores the importance of advanced synthetic methodologies in producing complex molecules like 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide.

From a biological perspective, this compound has shown promise in preclinical studies as a modulator of enzyme activity. Specifically, it has been investigated for its potential to inhibit enzymes involved in inflammatory pathways. By targeting these pathways, the compound may offer therapeutic benefits in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The integration of computational biology with experimental chemistry has been instrumental in understanding the mechanisms by which this compound exerts its biological effects. High-throughput screening (HTS) techniques have been employed to identify potential binding partners and assess their interactions with 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide. These efforts have provided valuable insights into its mode of action and opened new avenues for therapeutic intervention.

In conclusion, 3-(pyridin-4-yloxy)-N-(3-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide (CAS No. 2034324-20-2) stands as a testament to the progress being made in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.